Cas no 941972-33-4 (6-ethyl-1,3-dimethyl-5-(pyridin-4-yl)amino-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione)

6-ethyl-1,3-dimethyl-5-(pyridin-4-yl)amino-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione structure
941972-33-4 structure
Product Name:6-ethyl-1,3-dimethyl-5-(pyridin-4-yl)amino-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
CAS No:941972-33-4
MF:C16H17N5O2
MW:311.338482618332
CID:6080925
Update Time:2025-07-21

6-ethyl-1,3-dimethyl-5-(pyridin-4-yl)amino-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 6-ethyl-1,3-dimethyl-5-(pyridin-4-yl)amino-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
    • Pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione, 6-ethyl-1,3-dimethyl-5-(4-pyridinylamino)-
    • Inchi: 1S/C16H17N5O2/c1-4-10-9-18-14-12(15(22)21(3)16(23)20(14)2)13(10)19-11-5-7-17-8-6-11/h5-9H,4H2,1-3H3,(H,17,18,19)
    • InChI Key: RBCKABIYHKJPPW-UHFFFAOYSA-N
    • SMILES: C1(=O)N(C)C(=O)C2=C(NC3C=CN=CC=3)C(CC)=CN=C2N1C

Experimental Properties

  • Density: 1.315±0.06 g/cm3(Predicted)
  • Boiling Point: 513.8±60.0 °C(Predicted)
  • pka: 5.84±0.26(Predicted)

6-ethyl-1,3-dimethyl-5-(pyridin-4-yl)amino-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione Pricemore >>

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Additional information on 6-ethyl-1,3-dimethyl-5-(pyridin-4-yl)amino-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione

Recent Advances in the Study of 6-ethyl-1,3-dimethyl-5-(pyridin-4-yl)amino-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione (CAS: 941972-33-4)

The compound 6-ethyl-1,3-dimethyl-5-(pyridin-4-yl)amino-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione (CAS: 941972-33-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrido[2,3-d]pyrimidine scaffold, has shown promising potential in various therapeutic applications, particularly in oncology and inflammation-related diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a compound of high interest for drug development.

Recent research has demonstrated that 941972-33-4 exhibits potent inhibitory activity against specific kinases involved in cancer cell proliferation and survival. In vitro and in vivo studies have revealed that this compound effectively targets key signaling pathways, such as the PI3K/AKT/mTOR axis, which is frequently dysregulated in various cancers. The compound's ability to selectively inhibit these pathways while minimizing off-target effects has positioned it as a promising candidate for targeted cancer therapy. Furthermore, its favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability, enhances its potential for clinical translation.

In addition to its anticancer properties, 6-ethyl-1,3-dimethyl-5-(pyridin-4-yl)amino-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione has also been investigated for its anti-inflammatory effects. Studies have shown that it can modulate the activity of pro-inflammatory cytokines and chemokines, thereby reducing inflammation in preclinical models of autoimmune diseases. These findings suggest that the compound may have broad therapeutic applications beyond oncology, potentially addressing unmet medical needs in inflammatory and autoimmune disorders.

The synthesis and optimization of 941972-33-4 have also been a focus of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes for producing this compound, which is critical for its further development and commercialization. Researchers have also explored structural modifications to enhance its potency, selectivity, and safety profile, leading to the identification of novel derivatives with improved therapeutic indices.

In conclusion, the compound 6-ethyl-1,3-dimethyl-5-(pyridin-4-yl)amino-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione (CAS: 941972-33-4) represents a promising avenue for drug discovery and development. Its dual potential in oncology and inflammation, coupled with its favorable pharmacokinetic properties, makes it a compelling candidate for further preclinical and clinical studies. Continued research into its mechanism of action, therapeutic applications, and synthetic optimization will be essential to fully realize its potential in addressing complex diseases.

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